Cas no 62635-90-9 (3-isocyanatopropane-1-sulfonyl chloride)

• Product Name: 3-isocyanatopropane-1-sulfonyl chloride
• CAS No: 62635-90-9
• MF: C₄H₆ClNO₃S
• MW: 183.613338947296
• CID: 3207797
• PubChem ID: 85886763
• Update Time: 2025-05-23

3-isocyanatopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-PROPANESULFONYL CHLORIDE, 3-ISOCYANATO-
• 3-isocyanatopropane-1-sulfonyl chloride
• 62635-90-9
• EN300-28320506

• Inchi： 1S/C4H6ClNO3S/c5-10(8,9)3-1-2-6-4-7/h1-3H2
• InChI Key： WZOJUGJTECMXPF-UHFFFAOYSA-N
• SMILES： ClS(CCCN=C=O)(=O)=O

Computed Properties

• Exact Mass: 182.9756919Da
• Monoisotopic Mass: 182.9756919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų

Additional information on 3-isocyanatopropane-1-sulfonyl chloride

3-isocyanatopropane-1-sulfonyl Chloride (CAS No. 62635-90-9)

3-isocyanatopropane-1-sulfonyl chloride, identified by the CAS registry number 62635-90-9, is a significant compound in the field of organic chemistry, particularly within the realm of sulfonyl chlorides. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and material science have further highlighted its versatility and importance.

The molecular structure of 3-isocyanatopropane-1-sulfonyl chloride comprises a sulfonyl chloride group attached to a propane backbone, with an isocyanate functionality at the terminal position. This configuration imparts the compound with reactivity towards nucleophiles, making it a valuable intermediate in the synthesis of advanced materials. The sulfonyl chloride group is known for its electrophilic nature, facilitating reactions such as nucleophilic substitutions and additions, which are pivotal in constructing complex molecular architectures.

Recent studies have explored the use of 3-isocyanatopropane-1-sulfonyl chloride in the development of high-performance polymers and coatings. Researchers have demonstrated that this compound can serve as a building block for polyurethanes with enhanced mechanical properties. The isocyanate functionality enables cross-linking reactions, which are essential for achieving robust and durable materials. Moreover, its sulfonyl chloride group allows for further functionalization, expanding its utility in tailored material design.

In addition to polymer applications, 3-isocyanatopropane-1-sulfonyl chloride has shown promise in drug delivery systems. Its reactivity and structural flexibility make it an attractive candidate for modifying drug molecules, enhancing their bioavailability and targeting capabilities. Recent findings indicate that derivatives of this compound can act as carriers for hydrophobic drugs, improving their solubility and stability during transit through biological systems.

The synthesis of 3-isocyanatopropane-1-sulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions. Traditional methods often employ sulfonation followed by chlorination, but modern approaches leverage more efficient catalytic systems to optimize yield and purity. These advancements have made the compound more accessible for large-scale production, paving the way for its broader industrial adoption.

From an environmental perspective, researchers are increasingly focusing on the development of sustainable synthesis pathways for 3-isocyanatopropane-1-sulfonyl chloride. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For instance, solvent-free reactions and recyclable catalysts are being explored to enhance the eco-friendliness of this compound's manufacturing.

In conclusion, 3-isocyanatopropane-1-sulfonyl chloride (CAS No. 62635-90-9) stands as a testament to the ingenuity of modern organic chemistry. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in diverse fields ranging from materials science to pharmaceuticals. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.